Cas no 68498-50-0 (Imidodicarbonicdiamide, N-(2-furanylmethyl)-)

68498-50-0 structure
Product name:Imidodicarbonicdiamide, N-(2-furanylmethyl)-
Imidodicarbonicdiamide, N-(2-furanylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Imidodicarbonicdiamide, N-(2-furanylmethyl)-
- 1-carbamoyl-3-(furan-2-ylmethyl)urea
- AC1L5OAK
- AC1Q5P05
- AR-1K0025
- CTK2F8027
- n-(furan-2-ylmethyl)dicarbonimidic diamide
- NCIOpen2_000881
- NSC76517
- NSC-76517
- 68498-50-0
- DTXSID00291572
-
- Inchi: InChI=1S/C7H9N3O3/c8-6(11)10-7(12)9-4-5-2-1-3-13-5/h1-3H,4H2,(H4,8,9,10,11,12)
- InChI Key: DKGPHWMICMKXFE-UHFFFAOYSA-N
- SMILES: C1=COC(=C1)CNC(=O)NC(=O)N
Computed Properties
- Exact Mass: 183.06447
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.4Ų
- XLogP3: 0.3
Experimental Properties
- PSA: 97.36
- LogP: 1.63960
Imidodicarbonicdiamide, N-(2-furanylmethyl)- Related Literature
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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5. Back matter
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